Cas no 2228514-16-5 (tert-butyl N-3-(2-bromopropyl)-4-methoxyphenylcarbamate)

• Product Name: tert-butyl N-3-(2-bromopropyl)-4-methoxyphenylcarbamate
• CAS No: 2228514-16-5
• MF: C₁₅H₂₂BrNO₃
• MW: 344.244083881378
• CID: 6448524
• PubChem ID: 165683990
• Update Time: 2025-05-23

tert-butyl N-3-(2-bromopropyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-bromopropyl)-4-methoxyphenylcarbamate
• 2228514-16-5
• EN300-1887745
• tert-butyl N-[3-(2-bromopropyl)-4-methoxyphenyl]carbamate

• Inchi： 1S/C15H22BrNO3/c1-10(16)8-11-9-12(6-7-13(11)19-5)17-14(18)20-15(2,3)4/h6-7,9-10H,8H2,1-5H3,(H,17,18)
• InChI Key： CSWJIAUCYVEHCT-UHFFFAOYSA-N
• SMILES： BrC(C)CC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 343.07831g/mol
• Monoisotopic Mass: 343.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-3-(2-bromopropyl)-4-methoxyphenylcarbamate

tert-butyl N-3-(2-bromopropyl)-4-methoxyphenylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-(2-bromopropyl)-4-methoxyphenylcarbamate, identified by the CAS number 2228514-16-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a tert-butyl group, a bromopropyl chain, and a methoxyphenyl moiety. The combination of these functional groups makes it a versatile compound with diverse reactivity and biological activity.

Recent studies have highlighted the importance of this compound in the field of drug discovery and development. Its structure allows for various chemical modifications, enabling researchers to explore its potential as a precursor for bioactive molecules. The presence of the bromopropyl group introduces electrophilic properties, making it an attractive candidate for nucleophilic substitution reactions. Meanwhile, the methoxyphenyl group contributes to the compound's stability and solubility, which are critical factors in pharmaceutical applications.

In terms of synthesis, tert-butyl N-3-(2-bromopropyl)-4-methoxyphenylcarbamate can be prepared through a series of well-established organic reactions. The synthesis typically involves the reaction of an appropriate phenol derivative with tert-butyl chloroformate in the presence of a base, followed by subsequent functionalization to introduce the bromopropyl group. This multi-step process ensures high purity and structural integrity, which are essential for its intended applications.

The compound has also been studied for its potential in materials science. Its unique combination of functional groups makes it suitable for use in polymer chemistry, where it can serve as a cross-linking agent or a building block for advanced materials. Recent research has demonstrated its ability to enhance the mechanical properties of polymers, making it a promising candidate for high-performance applications.

In addition to its chemical applications, tert-butyl N-3-(2-bromopropyl)-4-methoxyphenylcarbamate has shown promise in biological systems. Studies have indicated that it may exhibit anti-inflammatory and antioxidant properties, which could be exploited in the development of new therapeutic agents. Furthermore, its ability to interact with biological membranes suggests potential applications in drug delivery systems.

The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for use in both laboratory and industrial settings. Its resistance to hydrolysis and thermal degradation makes it an ideal choice for processes requiring prolonged exposure to harsh conditions.

In conclusion, tert-butyl N-3-(2-bromopropyl)-4-methoxyphenylcarbamate is a multifaceted compound with a wide range of potential applications across different fields. Its unique structure and reactivity make it a valuable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in both academic and industrial settings.